Cas no 1346707-13-8 (4-Chloro-2-((3-methoxybenzyl)oxy)pyridine)

• Product Name: 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine
• CAS No: 1346707-13-8
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 1034461
• PubChem ID: 71302183
• Update Time: 2025-05-21

4-Chloro-2-((3-methoxybenzyl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine
• 4-chloro-2-[(3-methoxyphenyl)methoxy]pyridine
• 2-(3-methoxybenzyloxy)-4-chloropyridine
• AK131441
• KB-14534
• KB-241103
• DB-241620
• 1346707-13-8
• DTXSID20744550

• Inchi： 1S/C13H12ClNO2/c1-16-12-4-2-3-10(7-12)9-17-13-8-11(14)5-6-15-13/h2-8H,9H2,1H3
• InChI Key： WIIJHSCBJCLNGU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)OCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine

Introduction to 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine (CAS No. 1346707-13-8) and Its Applications in Modern Chemical Biology

4-Chloro-2-((3-methoxybenzyl)oxy)pyridine, identified by the chemical abstracts service number 1346707-13-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This pyridine derivative features a chloro substituent at the 4-position and an (3-methoxybenzyl)oxy group at the 2-position, making it a versatile intermediate for synthesizing various bioactive molecules. The structural configuration of this compound not only underscores its synthetic utility but also highlights its potential in drug discovery and molecular pharmacology.

The (3-methoxybenzyl)oxy moiety, in particular, introduces a lipophilic and electronically tunable group that can modulate the pharmacokinetic properties of derived molecules. This feature has garnered considerable attention in recent years, as it allows for fine-tuning of solubility, metabolic stability, and target binding affinity. The presence of the chloro group further enhances its reactivity, enabling diverse functionalization strategies such as nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine has emerged as a key intermediate in synthesizing small-molecule inhibitors that interact with specific biological targets. For instance, derivatives of this compound have been explored as potential kinase inhibitors, given the pyridine scaffold's ability to mimic ATP binding pockets in protein kinases. Such interactions are critical for developing treatments against cancers driven by aberrant kinase activity.

Moreover, the 3-methoxybenzyl group provides a stable handle for further derivatization, allowing researchers to introduce additional functionalities such as heterocycles or polar groups to enhance binding affinity or selectivity. This flexibility has made 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine a valuable building block in medicinal chemistry campaigns aimed at identifying lead compounds for preclinical development. Several studies have demonstrated its utility in generating novel scaffolds with improved pharmacological profiles compared to existing drugs.

Advances in computational chemistry and high-throughput screening have further accelerated the exploration of 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine derivatives. Machine learning models trained on large datasets have been employed to predict the binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of various analogs. These computational approaches have not only streamlined the drug discovery process but also provided insights into structural determinants that govern biological activity.

The compound's relevance extends beyond academic research; it has found applications in industrial settings where scalable synthetic routes are essential for producing high-purity intermediates. Process chemists have developed efficient methodologies for synthesizing 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine, ensuring cost-effectiveness and compliance with regulatory standards. These advancements underscore the compound's importance in both research and commercial drug development pipelines.

Recent publications highlight the role of 4-Chloro-2-((3-methoxybenzyl)oxy)pyridine in developing next-generation therapeutics targeting protein-protein interactions (PPIs). PPIs are integral to numerous cellular processes and are often considered "undruggable" targets due to their lack of well-defined binding pockets. However, pyridine-based molecules like this derivative have shown promise in disrupting these interactions by occupying hydrophobic patches or inducing conformational changes in target proteins. Such findings open up new avenues for treating diseases that currently lack effective treatments.

The compound's versatility also makes it suitable for exploring novel drug delivery systems. Researchers have investigated its incorporation into prodrugs or nanocarriers to enhance bioavailability or targeted delivery to specific tissues. These innovations align with the growing demand for personalized medicine, where tailored therapeutic strategies are designed to meet individual patient needs.

In conclusion,4-Chloro-2-((3-methoxybenzyl)oxy)pyridine (CAS No. 1346707-13-8) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural features enable diverse synthetic applications, making it indispensable for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and advanced methodologies,4-Chloro-2-((3-methoxybenzyl)oxy)pyridine is poised to remain at the forefront of drug discovery efforts aimed at improving human health.